Cas no 1207725-71-0 (2-(3-Chlorophenyl)isonicotinic acid)

• Product Name: 2-(3-Chlorophenyl)isonicotinic acid
• CAS No: 1207725-71-0
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 1091021
• PubChem ID: 50999415
• Update Time: 2025-07-29

2-(3-Chlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)isonicotinic acid
• 2-(3-chlorophenyl)pyridine-4-carboxylic acid
• 1207725-71-0
• SCHEMBL2162899
• DTXSID10679509
• 2-(3-CHLOROPHENYL)ISONICOTINICACID
• MFCD16317505
• DB-329236
• 2-(3-Chlorophenyl)-isonicotinic acid

• MDL： MFCD16317505
• Inchi： 1S/C12H8ClNO2/c13-10-3-1-2-8(6-10)11-7-9(12(15)16)4-5-14-11/h1-7H,(H,15,16)
• InChI Key： OOGHSTYKGBWKAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 233.0243562g/mol
• Monoisotopic Mass: 233.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų